(R)-3-Hydroxymethylmorpholine
CAS No.: 211053-49-5
VCID: VC0017738
Molecular Formula: C5H11NO2
Molecular Weight: 117.15 g/mol
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| Description | (R)-3-Hydroxymethylmorpholine is an organic compound with the molecular formula C5H11NO2 . It is a chemical building block that consists of a morpholine ring substituted at the 3-position with a hydroxymethyl group . Morpholine itself is a heterocycle containing both amine and ether functional groups . The "R" indicates a specific stereochemical configuration at the chiral center of the molecule . This compound can be synthesized through multi-step reactions . For instance, one synthesis involves a reaction using dimethylsulfide borane complex and triethylamine in tetrahydrofuran, followed by hydrogenation with a palladium catalyst on activated carbon in methanol . Related compounds include tert-Butyl (3R)-3-(hydroxymethyl)morpholine-4-carboxylate, also known as (R)-4-Boc-(3-Hydroxymethyl)morpholine, which has a tert-butyl carbamate protecting group on the nitrogen . Another similar compound is (S)-4-Boc-(3-hydroxymethyl)morpholine . |
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| CAS No. | 211053-49-5 |
| Product Name | (R)-3-Hydroxymethylmorpholine |
| Molecular Formula | C5H11NO2 |
| Molecular Weight | 117.15 g/mol |
| IUPAC Name | [(3R)-morpholin-3-yl]methanol |
| Standard InChI | InChI=1S/C5H11NO2/c7-3-5-4-8-2-1-6-5/h5-7H,1-4H2/t5-/m1/s1 |
| Standard InChIKey | UCDFBOLUCCNTDQ-RXMQYKEDSA-N |
| SMILES | C1COCC(N1)CO |
| Canonical SMILES | C1COCC(N1)CO |
| Synonyms | (3R)-3-Morpholinemethanol; ((3R)-Morpholin-3-yl)methanol; |
| PubChem Compound | 1514269 |
| Last Modified | Sep 15 2023 |
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